Cas no 1342880-53-8 (1-(5,6-Dihydro-1,2,4-triazolo[4,3-a]pyrazin-7(8H)-yl)-2-propen-1-one)

1-(5,6-Dihydro-1,2,4-triazolo[4,3-a]pyrazin-7(8H)-yl)-2-propen-1-one is a heterocyclic compound featuring a triazolopyrazine core with an acryloyl functional group. This structure confers reactivity suitable for applications in medicinal chemistry, particularly as a Michael acceptor in covalent inhibitor design. The compound’s α,β-unsaturated ketone moiety enables selective nucleophilic addition, making it valuable for targeted protein modification. Its fused bicyclic scaffold enhances rigidity, potentially improving binding affinity in drug discovery contexts. The product is typically utilized in small-molecule synthesis for kinase or protease inhibition studies, where its electrophilic properties facilitate irreversible binding. High purity and stability under controlled conditions ensure consistent performance in research applications. Proper handling is advised due to its reactive acrylamide group.

1-(5,6-Dihydro-1,2,4-triazolo[4,3-a]pyrazin-7(8H)-yl)-2-propen-1-one structure

1342880-53-8 structure

Product Name:1-(5,6-Dihydro-1,2,4-triazolo[4,3-a]pyrazin-7(8H)-yl)-2-propen-1-one

CAS No:1342880-53-8

MF:C₈H₁₀N₄O

MW:178.191200733185

CID:5456552

PubChem ID:64575787

Update Time:2025-06-10

1-(5,6-Dihydro-1,2,4-triazolo[4,3-a]pyrazin-7(8H)-yl)-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

- AKOS013901128
- 1-{5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-7-yl}prop-2-en-1-one
- EN300-5114138
- Z1238574543
- 1-(6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazin-7-yl)prop-2-en-1-one
- 1342880-53-8
- 1-(5,6-Dihydro-1,2,4-triazolo[4,3-a]pyrazin-7(8H)-yl)-2-propen-1-one
- Inchi： 1S/C8H10N4O/c1-2-8(13)11-3-4-12-6-9-10-7(12)5-11/h2,6H,1,3-5H2
- InChI Key： ZRBNMQVTAJLEOE-UHFFFAOYSA-N
- SMILES： C(N1CCN2C=NN=C2C1)(=O)C=C

Computed Properties

Exact Mass: 178.08546096g/mol
Monoisotopic Mass: 178.08546096g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 230
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.9
Topological Polar Surface Area: 51Å²

Experimental Properties

Density: 1.35±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 462.2±48.0 °C(Predicted)
pka: 2.58±0.20(Predicted)

1-(5,6-Dihydro-1,2,4-triazolo[4,3-a]pyrazin-7(8H)-yl)-2-propen-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-5114138-0.05g	1-{5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-7-yl}prop-2-en-1-one	1342880-53-8	90%	0.05g	$246.0	2023-07-09

1-(5,6-Dihydro-1,2,4-triazolo[4,3-a]pyrazin-7(8H)-yl)-2-propen-1-one Related Literature

1. Evolution of shape, size, and areal density of a single plane of Si nanocrystals embedded in SiO2 matrix studied by atom probe tomography

Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
2. EWOD-driven droplet microfluidic device integrated with optoelectronic tweezers as an automated platform for cellular isolation and analysis†

Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
3. Fatty acid positional distribution in colostrum and mature milk of women living in Inner Mongolia, North Jiangsu and Guangxi of China†

Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
4. Excitation dependent bidirectional electron transfer in phthalocyanine-functionalised MoS2 nanosheets†

Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
5. Excitable dynamics in the bromate–sulfite–ferrocyanide reaction

J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291

Additional information on 1-(5,6-Dihydro-1,2,4-triazolo[4,3-a]pyrazin-7(8H)-yl)-2-propen-1-one

Recent Advances in the Study of 1-(5,6-Dihydro-1,2,4-triazolo[4,3-a]pyrazin-7(8H)-yl)-2-propen-1-one (CAS: 1342880-53-8)

The compound 1-(5,6-Dihydro-1,2,4-triazolo[4,3-a]pyrazin-7(8H)-yl)-2-propen-1-one (CAS: 1342880-53-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of this compound as a versatile scaffold in drug discovery. Its core structure, featuring a triazolopyrazine moiety, is known to interact with various biological targets, including kinases and GPCRs. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases implicated in cancer progression, suggesting its potential as an anticancer agent.

In terms of synthesis, novel methodologies have been developed to improve the yield and purity of 1-(5,6-Dihydro-1,2,4-triazolo[4,3-a]pyrazin-7(8H)-yl)-2-propen-1-one. A recent paper in Organic Letters (2024) described a streamlined, one-pot synthesis approach that reduces the number of steps and minimizes byproducts, making the process more scalable for industrial applications. This advancement is particularly relevant given the compound's increasing use in high-throughput screening campaigns.

Pharmacokinetic studies have also progressed, with new data showing improved metabolic stability compared to earlier analogs. Research published in Drug Metabolism and Disposition (2023) reported that structural modifications at the propenone moiety significantly enhance oral bioavailability while maintaining target engagement. These findings address previous challenges related to rapid clearance and support further development of this compound class.

The therapeutic potential of 1342880-53-8 extends beyond oncology. Recent preclinical studies have explored its application in neurological disorders, leveraging its ability to cross the blood-brain barrier. A 2024 study in ACS Chemical Neuroscience identified promising activity in models of neurodegenerative diseases, though further optimization is needed to improve selectivity.

As research continues, the scientific community anticipates that 1-(5,6-Dihydro-1,2,4-triazolo[4,3-a]pyrazin-7(8H)-yl)-2-propen-1-one will serve as a valuable tool compound and potential lead structure for multiple therapeutic areas. Ongoing clinical trials (Phase I) with closely related analogs suggest that translation to human studies may be imminent, marking an exciting phase in the development of this chemical series.